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Compound of Interest

Compound Name: 5-Hydroxyvanillin

Cat. No.: B181199 Get Quote

An In-depth Technical Guide to 5-Hydroxyvanillin (CAS: 3934-87-0)

This technical guide provides a comprehensive overview of 5-Hydroxyvanillin, a derivative of

vanillin, intended for researchers, scientists, and professionals in drug development. This

document covers its chemical and physical properties, synthesis, spectroscopic data, potential

biological activities, and relevant experimental protocols.

Chemical and Physical Properties
5-Hydroxyvanillin, also known as 3,4-Dihydroxy-5-methoxybenzaldehyde, is a phenolic

aldehyde. Its properties are summarized in the table below.
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Property Value Reference

CAS Number 3934-87-0 [1]

Molecular Formula C₈H₈O₄ [1]

Molecular Weight 168.15 g/mol [1]

Melting Point 130-134 °C [1]

Boiling Point 339.9 ± 37.0 °C (Predicted)

Density 1.378 ± 0.06 g/cm³ (Predicted)

Appearance Crystallized solid [1]

pKa 7.63 ± 0.23 (Predicted)

Solubility
Soluble in hot benzene and

ethyl acetate.
[2]

Synthesis of 5-Hydroxyvanillin
A common synthetic route to 5-Hydroxyvanillin starts from vanillin, proceeds through the

formation of 5-iodovanillin, followed by a copper-catalyzed hydroxylation.[2]

Experimental Protocol: Two-Step Synthesis from Vanillin
Step 1: Synthesis of 5-Iodovanillin from Vanillin

This step involves the iodination of vanillin.

Step 2: Synthesis of 5-Hydroxyvanillin from 5-Iodovanillin

This step is a copper-catalyzed nucleophilic substitution of the iodine atom with a hydroxyl

group.[2]

Materials: 5-iodovanillin, sodium hydroxide (NaOH), copper(II) sulfate (CuSO₄), hydrochloric

acid (HCl), ethyl acetate, benzene.

Procedure:
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A solution of 5-iodovanillin and a significant excess of sodium hydroxide in water is

prepared in a round-bottom flask.

A catalytic amount of copper(II) sulfate is added to the mixture.

The reaction mixture is refluxed for several hours. The progress of the reaction can be

monitored by thin-layer chromatography.

After completion, the mixture is cooled, and any solid is filtered off.

The alkaline solution is acidified to a pH of 3-4 with hydrochloric acid, leading to the

precipitation of the product and byproducts.[2]

The aqueous solution is then extracted multiple times with ethyl acetate.

The combined organic extracts are dried over anhydrous magnesium sulfate, and the

solvent is evaporated to yield the crude product.

Purification is achieved by recrystallization from hot benzene to give 5-hydroxyvanillin.[2]
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Synthesis Workflow of 5-Hydroxyvanillin
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Caption: Synthesis workflow for 5-Hydroxyvanillin from vanillin.

Spectroscopic Data
While specific spectra for 5-Hydroxyvanillin are not readily available in the searched literature,

representative spectroscopic data for the precursor 5-iodovanillin and the parent compound
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vanillin are presented for reference.

Spectroscopic Data for 5-Iodovanillin (CAS:

5438-36-8)

¹H NMR (DMSO-d₆)

δ (ppm): 9.76 (s, 1H, CHO), 7.89 (d, J=1.7 Hz,

1H, Ar-H), 7.42 (d, J=1.7 Hz, 1H, Ar-H), 3.91 (s,

3H, OCH₃).[3][4]

IR
Characteristic peaks for O-H, C=O (aldehyde),

C-O, and C-I bonds are expected.

Spectroscopic Data for Vanillin (CAS: 121-

33-5)

¹³C NMR

δ (ppm): Signals for aldehyde carbon (~191),

aromatic carbons (110-150), and methoxy

carbon (~56).[5]

IR (KBr pellet)

ν (cm⁻¹): Broad O-H stretch, C-H stretches,

C=O stretch (~1665), aromatic C=C stretches,

C-O stretches.[6][7]

Mass Spectrometry
Molecular ion peak (M⁺) at m/z 152, with

characteristic fragmentation patterns.[8]

Biological Activity
The biological activities of 5-Hydroxyvanillin are not as extensively studied as those of its

parent compound, vanillin. However, based on the structure and the known activities of vanillin

and other phenolic compounds, 5-Hydroxyvanillin is expected to possess antioxidant and

anti-inflammatory properties.

Antioxidant Activity
Phenolic compounds are well-known for their antioxidant properties, which are attributed to

their ability to donate a hydrogen atom or an electron to free radicals. Vanillin has

demonstrated significant antioxidant activity in various assays.[9]
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Experimental Protocol: DPPH Radical Scavenging Assay[10]

Principle: The antioxidant activity is measured by the ability of the compound to reduce the

stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, resulting in a color change from purple

to yellow, which is monitored spectrophotometrically.

Procedure:

A stock solution of DPPH in methanol is prepared.

Serial dilutions of 5-Hydroxyvanillin are prepared in methanol.

A fixed volume of the DPPH solution is added to each dilution of the test compound.

The reaction mixtures are incubated in the dark at room temperature for 30 minutes.

The absorbance is measured at 517 nm.

The percentage of radical scavenging activity is calculated, and the IC₅₀ value (the

concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

Anti-inflammatory Activity
Inflammation is a complex biological response, and many phenolic compounds have been

shown to modulate inflammatory pathways. Vanillin has been reported to exhibit anti-

inflammatory effects by inhibiting the production of pro-inflammatory mediators.[11][12] A

plausible mechanism involves the inhibition of the NF-κB and MAPK signaling pathways.[11]

[12]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in LPS-stimulated Macrophages[13]

[14]

Principle: The anti-inflammatory activity is assessed by measuring the inhibition of nitric

oxide (NO) production in macrophage cells (e.g., RAW 264.7) stimulated with

lipopolysaccharide (LPS). NO concentration is determined using the Griess reagent.

Procedure:
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RAW 264.7 cells are cultured in a 96-well plate.

The cells are pre-treated with various concentrations of 5-Hydroxyvanillin for a specific

period.

The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory

response.

After incubation, the cell culture supernatant is collected.

An equal volume of Griess reagent is added to the supernatant, and the mixture is

incubated at room temperature.

The absorbance is measured at 540 nm.

The concentration of nitrite (a stable product of NO) is determined from a standard curve,

and the percentage of NO inhibition is calculated.
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Caption: Plausible anti-inflammatory mechanism of 5-Hydroxyvanillin.

Safety Information
Hazard Statements: Irritating to eyes, respiratory system, and skin.

Precautionary Statements: In case of contact with eyes, rinse immediately with plenty of

water and seek medical advice. Wear suitable protective clothing.

Applications
5-Hydroxyvanillin serves as a valuable precursor in the synthesis of various pharmaceutical

and perfumery products. It is a key intermediate for the production of other bioactive molecules.
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Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for professional chemical, medical, or safety advice. All laboratory work

should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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